2-([1,1'-biphenyl]-4-yl)-N-(2-(4-chlorophenyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)acetamide

• IUPAC Name: N-[2-(4-chlorophenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-(4-phenylphenyl)acetamide
• InChI: InChI=1S/C25H20ClN3O3S/c26-20-10-12-21(13-11-20)29-25(22-15-33(31,32)16-23(22)28-29)27-24(30)14-17-6-8-19(9-7-17)18-4-2-1-3-5-18/h1-13H,14-16H2,(H,27,30)
• InChI Key: RBWYWRAVGXQAEH-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(N(N=C2CS1(=O)=O)C3=CC=C(C=C3)Cl)NC(=O)CC4=CC=C(C=C4)C5=CC=CC=C5
• Molecular Formula: C25H20ClN3O3S
• Molecular Weight: 478.0 g/mol

Description

2-([1,1'-biphenyl]-4-yl)-N-(2-(4-chlorophenyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)acetamide is a useful research compound. Its molecular formula is C25H20ClN3O3S and its molecular weight is 477.96. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Coordination Complexes and Antioxidant Activity

Research has explored the synthesis and characterization of novel coordination complexes constructed from pyrazole-acetamide derivatives, which include structures similar to the compound of interest. These studies have highlighted the effect of hydrogen bonding on self-assembly processes and the antioxidant activity of such complexes. Specifically, the coordination of pyrazole-acetamide derivatives with Co(II) and Cu(II) ions has been examined, revealing unique supramolecular architectures facilitated by hydrogen bonding interactions. The antioxidant activities of these ligands and their complexes were evaluated, showing significant activity in various assays (Chkirate et al., 2019).

Nonlinear Optical Properties

The nonlinear optical properties of organic crystals, including derivatives similar to the compound , have been theoretically investigated. These studies aim to understand the linear and nonlinear optical behaviors of such compounds in both static and dynamic cases. The research involves a combination of supermolecule approaches and interactive electrostatic systems, with computational results confirming the potential of these crystals for applications in photonic devices, such as optical switches and modulators (Castro et al., 2017).

Crystal Structures and Hydrogen Bonding

Another area of research focuses on the crystal structures of C,N-disubstituted acetamides, which bear resemblance to the chemical compound of interest. These studies have elucidated the role of N—H⋯O and C—H⋯O hydrogen bonds, along with other intermolecular interactions, in forming complex supramolecular structures. The detailed analysis of crystal packing in these compounds provides insights into the molecular conformations and hydrogen bonding networks that contribute to their structural stability (Narayana et al., 2016).